Cas no 874183-36-5 (1,1'-Biphenyl, 2-bromo-4-methyl-4'-(trifluoromethyl)-)

• Product Name: 1,1'-Biphenyl, 2-bromo-4-methyl-4'-(trifluoromethyl)-
• CAS No: 874183-36-5
• MF: C₁₄H₁₀BrF₃
• MW: 315.128413677216
• CID: 1891041
• PubChem ID: 69108934
• Update Time: 2025-04-21

1,1'-Biphenyl, 2-bromo-4-methyl-4'-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2-bromo-4-methyl-4'-(trifluoromethyl)-
• 2-BROMO-4-METHYL-4'-TRIFLUOROMETHYL-BIPHENYL
• 2-BROMO-4-METHYL-4-TRIFLUOROMETHYL-BIPHENYL
• 3-bromo-4-(4-(trifluoromethyl)phenyl)toluene
• 874183-36-5
• 2-bromo-4-methyl-4'(trifluoromethyl)biphenyl
• SCHEMBL4597862

• Inchi： 1S/C14H10BrF3/c1-9-2-7-12(13(15)8-9)10-3-5-11(6-4-10)14(16,17)18/h2-8H,1H3
• InChI Key： YTKNADPNQZFDCQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 313.992
• Monoisotopic Mass: 313.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 5.5